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Compound of Interest

Compound Name: Direct Brown 95, Techincal grade

Cat. No.: B1144147 Get Quote

Technical Guide: Direct Brown 95 (C.I. 30145)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core properties, characteristics, and

experimental considerations for the technical grade trisazo dye, Direct Brown 95.

Core Properties and Characteristics
Direct Brown 95 is a trisazo dye, indicating the presence of three azo groups (-N=N-) in its

molecular structure.[1] This structural feature is fundamental to its chromophoric properties,

resulting in its characteristic brown color. The technical grade product is typically a dark brown

or black powder and is known for its application in dyeing cellulosic fibers.

Physicochemical Properties
The following table summarizes the key physicochemical properties of Direct Brown 95.
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Property Value Reference(s)

CI Name Direct Brown 95 [1]

CI Number 30145 [1][2][3]

CAS Number 16071-86-6

Molecular Formula C₃₁H₁₈CuN₆Na₂O₉S [4]

Molecular Weight 760.1 g/mol [4][5]

Appearance
Dark brown microcrystals or

charcoal black powder
[6]

Hue Reddish Brown [7]

Solubility

Soluble in water (35 g/L at 80-

85 °C), slightly soluble in

ethanol, insoluble in acetone.

[1][2][6]

Melting Point Decomposes [8]

Boiling Point Decomposes [8]

Chemical Structure
The chemical structure of Direct Brown 95 is a complex benzidine-based trisazo molecule.[4]
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Direct Brown 95 (C.I. 30145)

Benzidine Core

-N=N-

-N=N-

Salicylic Acid Moiety

H-Acid Derivative -N=N- Coupling Component

Click to download full resolution via product page

A simplified representation of the Direct Brown 95 molecular structure.

Experimental Protocols
Synthesis of Direct Brown 95
The synthesis of Direct Brown 95 involves a multi-step process centered around diazotization

and azo coupling reactions. A general outline is provided below.

Methodology:

Diazotization of Benzidine Derivative: A primary aromatic amine, 4-(4-

Aminophenyl)benzenamine, undergoes double nitriding.[1] This is typically carried out in an

acidic medium with sodium nitrite at low temperatures (0-5 °C) to form a bis-diazonium salt.
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First Azo Coupling: The bis-diazonium salt is first coupled with 2-Hydroxybenzoic acid

(salicylic acid).[1]

Second Azo Coupling: In a subsequent step, the intermediate product is coupled with a diazo

derivative of 3-Amino-4-hydroxybenzenesulfonic acid.

Final Coupling and Chelation: The final azo coupling is performed with a suitable coupling

component, followed by chelation with a copper salt to form the final dye complex.

Dyeing of Cotton with Direct Brown 95
Direct Brown 95 is primarily used for dyeing cellulosic fibers like cotton. The following is a

general laboratory-scale protocol for dyeing cotton fabric.

Materials:

Direct Brown 95

Cotton fabric (scoured and bleached)

Sodium chloride (NaCl) or Glauber's salt (Na₂SO₄)

Sodium carbonate (Na₂CO₃) (optional, for pH adjustment)

Laboratory dyeing apparatus (e.g., beaker dyeing machine)

Procedure:

Dye Bath Preparation: Prepare a dye bath with a specific concentration of Direct Brown 95

(e.g., 1% on weight of fabric). The dye is first pasted with a small amount of cold water and

then dissolved in hot water.

Dyeing Process:

Introduce the wetted cotton fabric into the dye bath at a low temperature (e.g., 40°C).

Gradually raise the temperature to near boiling (95-100°C) over 30-45 minutes. The

highest affinity for cellulose fibers is achieved at 100°C.[1][2]
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Add an electrolyte (sodium chloride or Glauber's salt) in portions to aid in the exhaustion of

the dye onto the fiber. The amount of salt will depend on the desired depth of shade.

Continue dyeing at this temperature for 45-60 minutes.

Rinsing and Aftertreatment:

After dyeing, the fabric is rinsed thoroughly with cold water to remove any unfixed dye.

An aftertreatment with a cationic dye-fixing agent can be employed to improve the wash

fastness of the dyeing.
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Cotton Dyeing Workflow with Direct Brown 95

Prepare Dye Bath
(Direct Brown 95, Water)

Introduce Wet Cotton Fabric
(40°C)

Gradually Raise Temperature
(to 95-100°C)

Add Electrolyte
(e.g., NaCl)

Dye for 45-60 min
(at 95-100°C)

Rinse with Cold Water

Optional Aftertreatment
(Cationic Fixative)

Dry
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A typical workflow for dyeing cotton with Direct Brown 95.
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Fastness Testing
The fastness properties of a dyeing are crucial for its performance. Standardized methods are

used to evaluate these properties.

2.3.1. Light Fastness

Method: ISO 105-B02 is a common standard for determining the color fastness to an artificial

light source representative of natural daylight.

Procedure: A dyed specimen is exposed to a xenon arc lamp under specified conditions of

temperature and humidity. The change in color is assessed by comparing the exposed

sample to unexposed material and to a set of blue wool standards (rated 1 to 8, with 8 being

the highest fastness). Direct Brown 95 typically has a light fastness rating of 5-6.[2][3][7]

2.3.2. Washing Fastness

Method: AATCC Test Method 61 is an accelerated laundering test used to evaluate the

colorfastness of textiles to washing.

Procedure: A specimen of the dyed fabric, in contact with a multi-fiber test fabric, is

laundered in a stainless steel container with a specified detergent and stainless steel balls to

simulate abrasive action. The test is conducted at a specific temperature for a set duration.

After laundering, the color change of the specimen and the staining of the multi-fiber fabric

are assessed using the Gray Scale for Color Change and the Gray Scale for Staining,

respectively. Direct Brown 95 generally exhibits a washing fastness of 2-3.[2][3][7]

Applications
The primary application of Direct Brown 95 is in the dyeing of various materials, including:

Textiles: Cotton, viscose, silk, wool, and polyamide (nylon) fibers and their blends.[4] It is

also used in the printing of these fabrics.

Paper: Due to its good affinity for cellulose, it is used for coloring paper products.[4]

Leather: It is also utilized in the dyeing of leather.
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Safety and Handling
Direct Brown 95 is a benzidine-based dye. Benzidine and its derivatives are of toxicological

concern.

Hazards: May cause cancer.

Handling: It is crucial to handle Direct Brown 95 with appropriate personal protective

equipment (PPE), including gloves, protective clothing, and eye/face protection. Work should

be conducted in a well-ventilated area or under a fume hood.

Disposal: Dispose of contents and container in accordance with local, regional, national, and

international regulations.

This guide is intended for informational purposes for a professional audience and should not be

a substitute for a comprehensive safety data sheet (SDS) and a thorough risk assessment

before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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